{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol

• IUPAC Name: [3-bromo-4-[(2-fluorophenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C14H12BrFO2/c15-12-7-10(8-17)5-6-14(12)18-9-11-3-1-2-4-13(11)16/h1-7,17H,8-9H2
• InChI Key: ZTMSNJYDXBUVJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)CO)Br)F
• Molecular Formula: C14H12BrFO2
• Molecular Weight: 311.15 g/mol

Description

{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and migration of cancer cells, and reduce inflammation. It has also been found to have antioxidant properties and has been shown to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of {3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol is its potential as a novel therapeutic agent for cancer and inflammatory diseases. It is also relatively easy to synthesize and has been found to be stable under various conditions. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on {3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol. One of the areas of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the optimization of the compound's structure to improve its bioavailability and efficacy. Additionally, further studies are needed to fully understand the mechanism of action of {3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol and its potential applications in other fields such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, {3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol is a chemical compound that has shown promising results in scientific research for its potential applications in cancer and inflammatory diseases. Its synthesis method is relatively easy, and it has several biochemical and physiological effects. However, further research is needed to fully understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of {3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol involves the reaction of 3-bromo-4-hydroxybenzaldehyde with 2-fluorobenzyl alcohol in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained in high yield after purification.

Scientific Research Applications

{3-bromo-4-[(2-fluorobenzyl)oxy]phenyl}methanol has been extensively studied for its potential applications in various fields. It has been found to possess anti-cancer properties and has been used in the development of novel cancer treatments. It has also been studied for its anti-inflammatory properties and has shown promising results in the treatment of inflammatory diseases.